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Compound of Interest

Compound Name: 4-Bromo-2,6-diethylaniline

Cat. No.: B1268459

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and applications of 4-Bromo-2,6-diethylaniline (CAS No: 56746-19-1). The
information is intended to support research and development activities in the fields of organic
chemistry, medicinal chemistry, and materials science.

Core Chemical Properties

4-Bromo-2,6-diethylaniline is a substituted aniline derivative characterized by a bromine atom
at the para position and two ethyl groups flanking the amino group. These structural features
impart specific reactivity and physical properties, making it a valuable intermediate in organic
synthesis.

Physicochemical Data

The key physicochemical properties of 4-Bromo-2,6-diethylaniline are summarized in the

table below for easy reference.
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Property Value Source(s)
Molecular Formula C10H14BrN [1112]
Molecular Weight 228.13 g/mol [1][2]
Appearance Fight yellow to Brown clear o

liquid
Boiling Point 134 °C at 3 mmHg [1]
Specific Gravity 1.33 (20/20)
Refractive Index 1.58 [1]
Purity >98.0% (GC) [1]
CAS Number 56746-19-1 [1][2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 4-Bromo-2,6-diethylaniline.
Data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS) are available.[3][4]

e 1H NMR: Spectra confirm the presence of aromatic protons, the amine protons, and the
characteristic signals of the two ethyl groups.[3][4]

e 13C NMR: Spectra are available for detailed structural elucidation.
» IR Spectroscopy: Data is available to identify functional groups.[3]

e Mass Spectrometry: MS data confirms the molecular weight and isotopic pattern
characteristic of a monobrominated compound.[3]

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-2,6-diethylaniline typically involves the electrophilic bromination of
2,6-diethylaniline. The steric hindrance from the two ethyl groups directs the incoming
electrophile (bromine) to the para position of the aromatic ring.
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General Synthesis Protocol

A common method for the synthesis of similar compounds like 4-bromo-2,6-dimethylaniline

involves the direct bromination of the corresponding aniline derivative.[5][6] The following is a

generalized protocol adapted for 4-Bromo-2,6-diethylaniline.

Materials:

2,6-diethylaniline

Liquid Bromine (Br2)

Hydrochloric Acid (HCI)

Sodium Carbonate (Na2COs)

Petroleum Ether

Ethyl Acetate

Anhydrous Sodium Sulfate (Na2S0a)

Procedure:

Amine Salt Formation: 2,6-diethylaniline is dissolved in an aqueous solution of hydrochloric
acid to form the corresponding anilinium salt. This step passivates the amino group and
prevents side reactions.[5]

Cooling: The reaction mixture is cooled to 0 °C in an ice bath to control the exothermic
bromination reaction.[5]

Bromination: A solution of liquid bromine is added dropwise to the cooled reaction mixture
over a period of several hours. The slow addition is critical to ensure selective
monobromination at the para position and to suppress the formation of by-products.[5]

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer
Chromatography (TLC), using a solvent system such as ethyl acetate/petroleum ether.[5]
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» Work-up: Upon completion, the acidic solution is neutralized by the slow addition of a
saturated sodium carbonate solution until the pH is greater than 12. This deprotonates the
anilinium salt, yielding the free aniline as an oily substance.[5]

o Extraction: The product is extracted from the aqueous layer using an organic solvent like
petroleum ether.[5]

e Drying and Concentration: The combined organic extracts are dried over anhydrous sodium
sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude
product.[5]

 Purification: The crude 4-Bromo-2,6-diethylaniline can be further purified by
recrystallization from a suitable solvent, such as petroleum ether, at low temperatures to
obtain the final product as a liquid.[5]

Synthesis Workflow Diagram

The logical flow of the synthesis protocol is illustrated below.
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Synthesis Workflow for 4-Bromo-2,6-diethylaniline

Preparation

Start with 2,6-diethylaniline

;

Dissolve in HCI(aq) to form anilinium salt

:

Cool reaction mixture to 0°C

ReaLtion

Slowly add liquid Bromine (Br2)

:

Monitor reaction via TLC

Work-up &L’urification

Neutralize with Na2COs solution

:

Extract with Petroleum Ether

:

Dry organic layer (Na2SOa)

:

Concentrate under vacuum

:

Purify by recrystallization

;

Final Product: 4-Bromo-2,6-diethylaniline

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Bromo-2,6-diethylaniline.
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Reactivity and Applications

4-Bromo-2,6-diethylaniline is a versatile building block in organic synthesis, primarily due to
the reactivity of its amino and bromo functional groups.

Chemical Reactivity

e Amino Group: The amino group can undergo various reactions, including diazotization,
acylation, and alkylation, allowing for the introduction of diverse functionalities.

e Bromo Group: The bromine atom is a good leaving group in nucleophilic aromatic
substitution reactions and is highly susceptible to metal-catalyzed cross-coupling reactions
(e.g., Suzuki, Heck, Buchwald-Hartwig couplings). This enables the formation of new carbon-
carbon and carbon-heteroatom bonds.

Applications in Drug Development and Research

This compound serves as a key intermediate in the synthesis of more complex molecules,
particularly in the pharmaceutical industry.

o CGRP Receptor Antagonists: It is used in the synthesis of substituted indazole and
benzoxazolone amino acids, which are utilized as D-tyrosine surrogates in the development
of highly potent calcitonin gene-related peptide (CGRP) receptor antagonists.[7] CGRP
antagonists are a class of drugs used for the treatment of migraines.

e Organic Synthesis: It is a valuable starting material for creating a wide range of specialty
chemicals and is used in proteomics research.[2] The presence of both a nucleophilic amine
and a handle for cross-coupling (bromine) makes it a strategic component in multistep
syntheses.

Role as a Chemical Intermediate

The diagram below illustrates the role of 4-Bromo-2,6-diethylaniline as a versatile chemical
intermediate.
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Role of 4-Bromo-2,6-diethylaniline in Synthesis

4-Bromo-2,6-diethylaniline

HNO2z /Acyl Chloride \Boronic Acid, Pd catalyst Amine, Pd catalyst

Amino Gyoup Reactigns Bromo Group Re

Diazotization Acylation Suzuki Coupling Buchwald-Hartwig Amination

Complex Target Molecules
(e.g., CGRP Antagonists)

Click to download full resolution via product page
Caption: Reactivity of 4-Bromo-2,6-diethylaniline as a versatile chemical intermediate.

Safety and Handling

Proper handling of 4-Bromo-2,6-diethylaniline is essential due to its potential hazards. The
following table summarizes the key safety information.
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Category Information Source(s)

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements irritation. H302+H312+H332: [1]
Harmful if swallowed, in

contact with skin or if inhaled.

P261: Avoid breathing dust,
fumes, gas, mist, vapours,
spray. P264: Wash thoroughly
after handling. P280: Wear
protective gloves/protective

Precautionary Statements clothing/eye protection/face [1]
protection. P302+P352+P312:
IF ON SKIN: Wash with plenty
of water. Call a POISON
CENTER/doctor if you feel
unwell.

Signal Word Warning [1]

N Refrigerated (0-10°C). Store
Storage Conditions ] [1]
under an inert gas.

N ) Light sensitive, Air sensitive,
Conditions to Avoid N [1]
Heat sensitive.

It is strongly recommended to consult the full Safety Data Sheet (SDS) from the supplier before
handling this chemical. All work should be conducted in a well-ventilated fume hood with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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